Cas no 2742343-47-9 (rac-tert-butyl N-(3R,4S)-4-hydroxy-5,5-dimethyloxolan-3-ylcarbamate, trans)

Technical Introduction: rac-tert-Butyl N-(3R,4S)-4-hydroxy-5,5-dimethyloxolan-3-ylcarbamate (trans) is a chiral intermediate of interest in organic synthesis, particularly for the preparation of stereochemically defined compounds. Its trans configuration and hydroxyl functionality make it a versatile building block for pharmaceuticals and fine chemicals. The tert-butyl carbamate (Boc) protecting group enhances stability during synthetic manipulations, while the rigid oxolane ring with geminal dimethyl substitution contributes to structural control. This compound is valued for its high purity and well-defined stereochemistry, which are critical for applications in asymmetric synthesis and medicinal chemistry research. Its utility lies in enabling precise molecular construction with minimal racemization.
rac-tert-butyl N-(3R,4S)-4-hydroxy-5,5-dimethyloxolan-3-ylcarbamate, trans structure
2742343-47-9 structure
Product Name:rac-tert-butyl N-(3R,4S)-4-hydroxy-5,5-dimethyloxolan-3-ylcarbamate, trans
CAS No:2742343-47-9
MF:C11H21NO4
MW:231.28874373436
MDL:MFCD32678979
CID:5361635
PubChem ID:154577192
Update Time:2025-06-08

rac-tert-butyl N-(3R,4S)-4-hydroxy-5,5-dimethyloxolan-3-ylcarbamate, trans Chemical and Physical Properties

Names and Identifiers

    • Not Yet Assigned
    • rac-tert-butyl N-(3R,4S)-4-hydroxy-5,5-dimethyloxolan-3-ylcarbamate, trans
    • MDL: MFCD32678979
    • Inchi: 1S/C11H21NO4/c1-10(2,3)16-9(14)12-7-6-15-11(4,5)8(7)13/h7-8,13H,6H2,1-5H3,(H,12,14)/t7-,8+/m0/s1
    • InChI Key: DNWQGXNFTMHTBM-JGVFFNPUSA-N
    • SMILES: N([C@H]1COC(C)(C)[C@@H]1O)C(=O)OC(C)(C)C

rac-tert-butyl N-(3R,4S)-4-hydroxy-5,5-dimethyloxolan-3-ylcarbamate, trans Pricemore >>

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Additional information on rac-tert-butyl N-(3R,4S)-4-hydroxy-5,5-dimethyloxolan-3-ylcarbamate, trans

Recent Advances in the Study of rac-tert-butyl N-(3R,4S)-4-hydroxy-5,5-dimethyloxolan-3-ylcarbamate, trans (CAS: 2742343-47-9)

The compound rac-tert-butyl N-(3R,4S)-4-hydroxy-5,5-dimethyloxolan-3-ylcarbamate, trans (CAS: 2742343-47-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral intermediate is of particular interest due to its potential applications in the synthesis of biologically active molecules, including protease inhibitors and other therapeutic agents. Recent studies have focused on optimizing its synthesis, understanding its stereochemical properties, and exploring its utility in drug discovery pipelines.

One of the key breakthroughs in the synthesis of this compound involves the development of highly enantioselective catalytic methods. Researchers have reported improved yields and stereochemical purity using novel asymmetric hydrogenation techniques. These advancements not only enhance the efficiency of production but also reduce the environmental impact by minimizing the use of hazardous reagents. The compound's unique structural features, including the tert-butyl carbamate and the trans configuration of the hydroxy and carbamate groups, contribute to its stability and reactivity in subsequent synthetic steps.

In addition to synthetic improvements, recent pharmacological studies have investigated the biological activity of derivatives derived from rac-tert-butyl N-(3R,4S)-4-hydroxy-5,5-dimethyloxolan-3-ylcarbamate, trans. Preliminary results suggest that these derivatives exhibit promising inhibitory effects against specific enzymes involved in inflammatory pathways. This has opened new avenues for the development of anti-inflammatory drugs with improved selectivity and reduced side effects.

Furthermore, computational modeling studies have provided insights into the molecular interactions of this compound with biological targets. Molecular docking simulations reveal that the trans configuration and the hydroxy group play critical roles in binding affinity and specificity. These findings are instrumental in guiding the design of next-generation therapeutics based on this scaffold.

Despite these advancements, challenges remain in scaling up the synthesis and ensuring consistent stereochemical purity in industrial settings. Researchers are also exploring the potential of rac-tert-butyl N-(3R,4S)-4-hydroxy-5,5-dimethyloxolan-3-ylcarbamate, trans in other therapeutic areas, such as oncology and infectious diseases. Continued collaboration between chemists, biologists, and pharmacologists will be essential to fully realize the potential of this compound in drug development.

In conclusion, rac-tert-butyl N-(3R,4S)-4-hydroxy-5,5-dimethyloxolan-3-ylcarbamate, trans (CAS: 2742343-47-9) represents a versatile and promising intermediate in pharmaceutical research. Recent studies have highlighted its synthetic accessibility, biological relevance, and potential for therapeutic applications. Future research should focus on addressing scalability issues and expanding its utility in diverse therapeutic areas.

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